2-[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-4-methyl-pentanoic acid

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-4-methylpentanoic acid
• InChI: InChI=1S/C15H19NO5/c1-9(2)7-11(15(18)19)16-14(17)10-3-4-12-13(8-10)21-6-5-20-12/h3-4,8-9,11H,5-7H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key: XSPIHQNCDQGFKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C15H19NO5
• Molecular Weight: 293.31 g/mol

Description

The compound “2-[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-4-methyl-pentanoic acid” is a carboxylic acid compound containing a benzo[1,4]dioxine subunit. The benzo[1,4]dioxine subunit is a heterocyclic compound with the molecular formula C8H8O2. It has been used in the synthesis of stereoisomers which were evaluated as α- and β- adrenergic antagonists.

Synthesis Analysis

The synthesis of compounds containing a benzo[1,4]dioxine subunit has been studied. The synthesis process involves alkylation of phenolic hydroxyl group, azidation of carboxylic acid, Curtius rearrangement, hydrolysis, and salification.

Molecular Structure Analysis

The molecular structure of the benzo[1,4]dioxine subunit is characterized by a benzene ring fused with a 1,4-dioxin ring. The molecular weight of the benzo[1,4]dioxine subunit is 136.15. The molecular weight of the entire compound “2-[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-4-methyl-pentanoic acid” is 293.32.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of compounds containing a benzo[1,4]dioxine subunit include alkylation, azidation, Curtius rearrangement, hydrolysis, and salification. These reactions lead to the formation of the benzo[1,4]dioxine subunit and its incorporation into the final compound.

Physical And Chemical Properties Analysis

The benzo[1,4]dioxine subunit is a liquid at room temperature with a density of 1.142 g/mL at 25 °C. It has a refractive index of 1.549 and a boiling point of 103 °C/6 mmHg.

Scientific Research Applications

Synthesis and Chemical Transformations

2-[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-4-methyl-pentanoic acid, owing to its complex structure, may find applications in the synthesis of new molecular systems. Compounds with a sultone core, similar in structure to the given compound, have been explored for their synthetic and pharmacological potential. These compounds are primarily synthesized through cyclization of salicylic acid derivatives and undergo various chemical transformations involving reaction centers of the heterocyclic fragment. The oxathiine nucleus, akin to the dioxine portion of the given compound, is prone to recyclizations, suggesting potential for creating novel compounds with unique properties (Halyna V. Hryhoriv, D. Lega, L. A. Shemchuk, 2021).

Biological Activity and Pharmacological Applications

Natural carboxylic acids and their derivatives, structurally related to 2-[(2,3-Dihydro-benzo[1,4]dioxine-6-carbonyl)-amino]-4-methyl-pentanoic acid, possess significant biological activities. These include antioxidant, antimicrobial, and cytotoxic activities, which are influenced by structural differences. The presence of hydroxyl groups and conjugated bonds plays a crucial role in these activities, indicating potential pharmacological applications of compounds structurally similar to the given chemical (B. Godlewska-Żyłkiewicz et al., 2020).

Advanced Oxidation Processes

Compounds with benzodioxine moieties, related to the given chemical, are of interest in studies involving advanced oxidation processes (AOPs). AOPs are used to treat various compounds in aqueous media, leading to different kinetics, mechanisms, and by-products. The study of these processes, including the degradation pathways and the biotoxicity of by-products, contributes to enhancing the degradation efficiency of environmentally relevant compounds (Mohammad Qutob et al., 2022).

Safety and Hazards

The benzo[1,4]dioxine subunit has been classified as Aquatic Chronic 3 according to hazard classifications. It has a flash point of 69 °C. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound.